(R)-1,4-Dioxa-8-azaspiro[4.5]decane-7-methanamine
Overview
Description
The compound is a type of spiro compound . Spiro compounds are a class of organic compounds that have a unique structure consisting of two or more rings that share a single atom . They are often used in the synthesis of biologically active compounds .
Synthesis Analysis
While specific synthesis methods for “®-1,4-Dioxa-8-azaspiro[4.5]decane-7-methanamine” were not found, related spiro compounds have been synthesized through various methods. For instance, the synthesis of cis-8-Methoxy-1,3-diazaspiro[4.5]decane-2,4-dione, a key intermediate in the synthesis of spirotetramat, was achieved by catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction .Scientific Research Applications
Synthesis of Spirotetramat
Spirotetramat is a second-generation insecticide known for its efficacy and safety for crops. The synthesis of spirotetramat involves ®-1,4-Dioxa-8-azaspiro[4.5]decane-7-methanamine as a key intermediate. The compound’s unique two-way internal absorption and transport properties allow it to be transported to any part of the plant, effectively preventing egg hatching and larval development of pests on roots and leaves .
Construction of Spiro[4.5]decane Skeletons
The spiro[4.5]decane skeleton is significant in medicinal chemistry and the pharmaceutical industry due to its presence in bioactive molecules with useful biological properties. A Rh(I)-catalyzed dimerization process using ene-vinylidenecyclopropanes constructs products containing spiro[4.5]decane skeletons, where ®-1,4-Dioxa-8-azaspiro[4.5]decane-7-methanamine can play a role in the synthesis of these compounds .
Organic Synthesis Methodologies
This compound is involved in organic synthesis methodologies that aim for high-yield and cost-effective production. It is used in multi-step reaction sequences that include hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation, highlighting its versatility in organic synthesis .
Pharmaceutical Research
In pharmaceutical research, the spiro[4.5]decane moiety, which can be derived from ®-1,4-Dioxa-8-azaspiro[4.5]decane-7-methanamine , is found in several natural products with biological activity. These include compounds like β-vetivone and hinesol, which have shown potential in treating conditions such as leukemia .
Agrochemical Development
The compound’s role in the development of agrochemicals like spirotetramat underscores its importance in creating products that meet the stringent requirements for activity, dosage, spectrum of efficacy, and environmental safety. Its application in this field is crucial for sustainable agricultural practices .
Cost-Effective Synthesis Processes
The compound is central to developing simple, fast, and cost-effective synthesis processes for various diazaspiro[4.5]decane derivatives. These processes are characterized by high yields and the absence of the need for further purification, making it valuable for industrial-scale chemical production .
properties
IUPAC Name |
[(7R)-1,4-dioxa-8-azaspiro[4.5]decan-7-yl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O2/c9-6-7-5-8(1-2-10-7)11-3-4-12-8/h7,10H,1-6,9H2/t7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTAHWJFPMQSLMO-SSDOTTSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(CC12OCCO2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN[C@H](CC12OCCO2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1,4-Dioxa-8-azaspiro[4.5]decane-7-methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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